Cas no 868981-38-8 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 868981-38-8
• MF: C₁₉H₂₂N₄O₆S
• MW: 434.466183185577
• CID: 6420636
• PubChem ID: 18561380
• Update Time: 2025-07-10

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• F1843-0050
• 868981-38-8
• N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(pyridin-3-ylmethyl)oxamide
• N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(pyridin-3-yl)methyl]ethanediamide
• SR-01000016635
• N1-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide
• SR-01000016635-1
• AKOS024613920

• Inchi： 1S/C19H22N4O6S/c1-28-15-4-6-16(7-5-15)30(26,27)23-9-10-29-17(23)13-22-19(25)18(24)21-12-14-3-2-8-20-11-14/h2-8,11,17H,9-10,12-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key： BYHPPCPISVFCMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCOC1CNC(C(NCC1C=NC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 434.12600561g/mol
• Monoisotopic Mass: 434.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 135Ų

Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide

Comprehensive Overview of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide (CAS No. 868981-38-8)

The compound N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide (CAS No. 868981-38-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-oxazolidine core, a 4-methoxybenzenesulfonyl group, and a pyridin-3-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific enzyme systems.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide aligns with this trend, as its structural complexity allows for targeted interactions with proteins and receptors. This has led to increased searches for "oxazolidine derivatives in drug development" and "sulfonyl-based bioactive molecules," reflecting the growing interest in this compound class.

The synthesis of CAS No. 868981-38-8 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications. Given its potential in medicinal chemistry, questions like "how to synthesize oxazolidine derivatives" and "applications of sulfonamide compounds" are frequently explored in academic and industrial settings.

Another area of interest is the compound's role in enzyme inhibition studies. The pyridin-3-yl group, in particular, is known to enhance binding affinity to certain enzymatic targets, making N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide a valuable tool for investigating metabolic pathways. Searches related to "enzyme inhibitors with pyridine moieties" and "oxazolidine-based therapeutics" highlight the relevance of this molecule in contemporary research.

From a commercial perspective, CAS No. 868981-38-8 is available through specialized chemical suppliers, often listed under categories such as "research chemicals" or "pharmaceutical intermediates." Its pricing and availability are influenced by factors like synthesis complexity and demand from academic and industrial laboratories. For researchers seeking high-quality batches, queries like "where to buy 868981-38-8" and "purity standards for oxazolidine derivatives" are common in procurement discussions.

Looking ahead, the potential applications of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide are expected to expand, particularly in areas like cancer research and neurodegenerative disease studies. Its ability to cross the blood-brain barrier, attributed to the methoxybenzenesulfonyl group, opens doors for investigating central nervous system (CNS) targets. This aligns with the rising popularity of searches such as "CNS-active sulfonamides" and "oxazolidine in neurology," underscoring its multidisciplinary appeal.

In summary, CAS No. 868981-38-8 represents a compelling example of modern medicinal chemistry innovation. Its intricate design and versatile functionality make it a subject of ongoing research, with implications for drug discovery and biochemical exploration. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in discussions about small-molecule therapeutics and targeted drug design.